Cas no 392656-03-0 (Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester)

Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester structure
392656-03-0 structure
Product Name:Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester
CAS No:392656-03-0
MF:C15H16O3
MW:244.285744667053
CID:1503314
Update Time:2024-08-23

Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester
    • Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadien-1-yl ester
    • Inchi: 1S/C15H16O3/c1-13(16)12-15(17)18-11-7-3-6-10-14-8-4-2-5-9-14/h2-10H,11-12H2,1H3/b7-3+,10-6+
    • InChI Key: WQDRJUCVCZQORF-ASVGJQBISA-N
    • SMILES: C(OC/C=C/C=C/C1=CC=CC=C1)(=O)CC(=O)C

Computed Properties

  • Exact Mass: 244.10998

Experimental Properties

  • Density: 1.092±0.06 g/cm3(Predicted)
  • Boiling Point: 404.3±33.0 °C(Predicted)
  • PSA: 43.37
  • pka: 10.30±0.46(Predicted)
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